molecular formula C14H20N2O4 B8584416 N-(4-t-Butoxycarbonylamino-phenyl)-2-methoxy-acetamide

N-(4-t-Butoxycarbonylamino-phenyl)-2-methoxy-acetamide

Cat. No.: B8584416
M. Wt: 280.32 g/mol
InChI Key: KDFRHSFQAOSZQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-t-Butoxycarbonylamino-phenyl)-2-methoxy-acetamide is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20N2O4

Molecular Weight

280.32 g/mol

IUPAC Name

tert-butyl N-[4-[(2-methoxyacetyl)amino]phenyl]carbamate

InChI

InChI=1S/C14H20N2O4/c1-14(2,3)20-13(18)16-11-7-5-10(6-8-11)15-12(17)9-19-4/h5-8H,9H2,1-4H3,(H,15,17)(H,16,18)

InChI Key

KDFRHSFQAOSZQE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=CC=C(C=C1)NC(=O)COC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of N-t-butoxycarbonyl-1,4-phenylene diamine (0.25 g) in dry tetrahydrofuran (20 ml) were added pyridine (0.12 ml) and methoxyacetyl chloride (0.15 g) and the reaction mixture was stirred for 1 hrs. The solution was diluted with ethyl acetate (50 ml), washed with a 3N solution of hydrochloric acid (30 ml) and brine (30 ml), dried and concentrated in vacuum to give the title compound (0.35 g). T.l.c. CH/EA acetate 1/1. Rf=0.33.
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
0.12 mL
Type
reactant
Reaction Step One
Quantity
0.15 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

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